3-Aminoisoxazole-5-carboxylic acid

• IUPAC Name: 3-amino-1,2-oxazole-5-carboxylic acid
• InChI: InChI=1S/C4H4N2O3/c5-3-1-2(4(7)8)9-6-3/h1H,(H2,5,6)(H,7,8)
• InChI Key: KZRBTFSMIBKPGE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ON=C1N)C(=O)O
• Molecular Formula: C4H4N2O3
• DSSTOX Substance ID: DTXSID40717105
• Molecular Weight: 128.09 g/mol
• CAS RN: 1013929-55-9

Description

3-Aminoisoxazole-5-carboxylic acid is a compound that belongs to the class of isoxazoles. Isoxazoles are electron-rich azoles with an oxygen atom next to the nitrogen. They are found in some natural products, such as ibotenic acid and muscimol.

Synthesis Analysis

Isoxazole can be synthesized via a variety of methods. Examples include via a 1,3-dipolar cycloaddition of nitrile oxides with alkynes; or the reaction of hydroxylamine with 1,3-diketones or derivatives of propiolic acid. Another study described the possibility of 5-amino-3-methyl-isoxazole-4-carboxylic acid (AMIA) application in the solid phase peptide synthesis.

Molecular Structure Analysis

The molecular structure of 3-Aminoisoxazole-5-carboxylic acid was characterized by tandem mass spectrometry.

Chemical Reactions Analysis

Isoxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts. The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Safety and Hazards

According to the safety data sheet, 3-Aminoisoxazole-5-carboxylic acid causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to use personal protection equipment when handling this chemical.

Future Directions

The development of new unnatural amino acids and the methods of their incorporation into the peptide chain is an important task. The results obtained from the study on 5-amino-3-methyl-isoxazole-4-carboxylic acid present the possibility of the application of this β-amino acid in the synthesis of a new class of bioactive peptides.

Synthesis routes and methods

Procedure details

To a solution of ethyl 3-aminoisoxazole-5-carboxylate (prepared according to Lepage, Francis; Hublot, Bernard; Adolphe, Pierre Sylvie. Preparation of alkyl 3-aminoisoxazole-5-carboxylates. Fr. Demande (1998), FR 2750425) (0.790 g, 5.06 mmol) in acetonitrile (28 mL) and water (9.5 mL) was added lithium hydroxide (0.550 g, 23.0 mmol). The resulting mixture was stirred at rt for 3 h. The reaction was quenched with 1 N HCl. Organic solvent was removed in vacuo. The resulting precipitate was filtered and dried to give the product as white solid (585 mg, 90%). LCMS calculated for C4H5N2O3 (M+H)+: m/z=129.0.